Cas no 41743-68-4 (3-Octanone,5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (5S)-)

• Product Name: 3-Octanone,5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (5S)-
• CAS No: 41743-68-4
• Molecular Formula: C₁₅H₂₂O₄
• Molecular Weight: 266.33278
• CID: 334770
• PubChem ID: 46901319

3-Octanone,5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (5S)- Properties

Names and Identifiers

• 3-Octanone,5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (5S)-
• 4-Gingerol
• (4)-Gingerol
• (5S)-5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-octanone
• DTXSID001044358
• [4]-Gingerol
• 41743-68-4
• (5S)-5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)octan-3-one
• AKOS040762918

• InChIKey： GDRKZARFCIYVCI-LBPRGKRZSA-N
• Inchi： InChI=1S/C15H22O4/c1-3-4-12(16)10-13(17)7-5-11-6-8-14(18)15(9-11)19-2/h6,8-9,12,16,18H,3-5,7,10H2,1-2H3/t12-/m0/s1
• SMILES： CCC[C@@H](CC(CCC1C=CC(O)=C(OC)C=1)=O)O

Computed Properties

• Exact Mass: 266.152
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 266.152
• Heavy Atom Count: 19
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Boiling Point: 429.6±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 155.6±19.4 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerols